5-(4-isopropylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-isopropylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one, also known as rhodanine, is a heterocyclic organic compound. It has been extensively studied for its wide range of biological activities, including anticancer, antidiabetic, antiviral, and antifungal properties.
Mechanism of Action
Target of Action
Similar thiazole derivatives have been extensively studied as corrosion inhibitors for metals . They are known to interact with the metal surface, forming a protective layer that prevents corrosion .
Mode of Action
The mode of action of SMSF0004446 involves its interaction with the metal surface. It is believed to undergo chemisorption, a process where the molecules of the inhibitor form a thin layer on the metal surface . This layer acts as a barrier, preventing the metal from coming into contact with corrosive substances .
Biochemical Pathways
By forming a protective layer on the metal surface, these compounds disrupt the electrochemical reactions that would otherwise cause the metal to corrode .
Result of Action
The primary result of SMSF0004446’s action is the prevention of metal corrosion. By forming a protective layer on the metal surface, it effectively shields the metal from corrosive substances . This can help to prolong the lifespan of the metal and maintain its structural integrity .
Action Environment
The efficacy and stability of SMSF0004446 can be influenced by various environmental factors. For instance, the concentration of the compound, the temperature, and the pH of the environment can all impact its effectiveness as a corrosion inhibitor
Advantages and Limitations for Lab Experiments
Rhodanine has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable and can be stored for a long time without degradation. However, 5-(4-isopropylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one has some limitations for lab experiments. It is insoluble in water and requires organic solvents for dissolution. It also has low bioavailability and requires formulation for in vivo studies.
Future Directions
There are several future directions for the research on 5-(4-isopropylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one. One potential direction is to investigate its potential as a therapeutic agent for cancer, diabetes, viral infections, and fungal infections. Another direction is to explore its mechanism of action and identify its molecular targets. Furthermore, the development of 5-(4-isopropylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one derivatives with improved potency and selectivity is also an area of interest. Finally, the formulation of 5-(4-isopropylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one for in vivo studies and clinical trials is also an important direction for future research.
Conclusion:
In conclusion, 5-(4-isopropylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a heterocyclic organic compound that has been extensively studied for its biological activities. It exhibits anticancer, antidiabetic, antiviral, and antifungal properties. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 5-(4-isopropylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one have been discussed in this paper. Further research on 5-(4-isopropylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one has the potential to lead to the development of novel therapeutic agents for various diseases.
Scientific Research Applications
Rhodanine has been extensively studied for its biological activities. It has been reported to exhibit anticancer activity by inducing apoptosis, inhibiting angiogenesis, and suppressing tumor growth. It has also been reported to possess antidiabetic activity by stimulating glucose uptake, reducing blood glucose levels, and improving insulin sensitivity. Furthermore, 5-(4-isopropylbenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been shown to possess antiviral and antifungal activities.
properties
IUPAC Name |
(5Z)-5-[(4-propan-2-ylphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NOS2/c1-8(2)10-5-3-9(4-6-10)7-11-12(15)14-13(16)17-11/h3-8H,1-2H3,(H,14,15,16)/b11-7- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLKBBUUMEJPMIP-XFFZJAGNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C=C2C(=O)NC(=S)S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=CC=C(C=C1)/C=C\2/C(=O)NC(=S)S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.